Cas no 2287346-83-0 ((R)-Tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate)

• Product Name: (R)-Tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate
• CAS No: 2287346-83-0
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 4774680
• PubChem ID: 134813663
• Update Time: 2024-11-07

(R)-Tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate
• (S)-tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate
• BS-16032
• (S)-tert-Butyl(1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate
• 2287346-83-0
• SCHEMBL25745260
• 170097-58-2
• D80449
• tert-butyl N-[(2R)-1-[methoxy(methyl)amino]-1-oxopropan-2-yl]-N-methylcarbamate
• CS-0162243
• AKOS037648922
• (R)-Tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate

• Inchi： 1S/C11H22N2O4/c1-8(9(14)13(6)16-7)12(5)10(15)17-11(2,3)4/h8H,1-7H3/t8-/m1/s1
• InChI Key： MXNQKIPLJZAZBI-MRVPVSSYSA-N
• SMILES： O(C(N(C)[C@@H](C(N(C)OC)=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives